Cas no 2229646-82-4 (tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229646-82-4
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6123076
• PubChem ID: 165644967
• Update Time: 2025-10-28

tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate
• 2229646-82-4
• tert-butyl N-[3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenyl]carbamate
• EN300-1903722

• Inchi： 1S/C14H17NO4/c1-14(2,3)19-13(18)15-11-7-6-10(5-4-8-16)12(17)9-11/h4-9,17H,1-3H3,(H,15,18)/b5-4+
• InChI Key： QTKCGSRQNNIYRA-SNAWJCMRSA-N
• SMILES： O(C(NC1C=CC(/C=C/C=O)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate

Introduction to Tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate (CAS No. 2229646-82-4)

Tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229646-82-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl protecting group, the presence of a hydroxy moiety, and the incorporation of an allyl group, make it a promising candidate for further exploration in drug discovery and development.

The tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate structure is characterized by a phenyl ring substituted with a carbamate group at the 4-position. The carbamate moiety is linked to a nitrogen atom, which is further connected to a hydroxy group at the 3-position of the phenyl ring. Additionally, the phenyl ring is attached to an allyl group at the 4-position through an ester linkage. This unique structural configuration imparts several advantageous properties to the compound, making it suitable for various synthetic applications.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential biological activities. Carbamates have been extensively studied for their roles as pharmacophores in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective agents. The hydroxy group in Tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate can serve as a site for further functionalization, allowing for the synthesis of more complex derivatives with enhanced biological activity. Additionally, the allyl group provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are commonly employed in medicinal chemistry to construct biaryl structures.

One of the most compelling aspects of this compound is its potential utility as a building block in the synthesis of more complex molecules. The presence of both a hydroxy and an allyl functional group allows for multiple points of modification, enabling chemists to tailor the properties of the final product to meet specific biological requirements. This flexibility makes Tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-yl)phenylcarbamate a valuable asset in drug discovery pipelines.

Recent advancements in synthetic methodologies have further enhanced the appeal of this compound. For instance, transition-metal-catalyzed reactions have become increasingly popular for constructing complex molecular architectures efficiently. The allyl group in Tert-butyl N-3-hydroxy-4-(3-oxoprop-1-en-1-y)phenylcarbamate can be readily engaged in such transformations, facilitating the rapid assembly of intricate scaffolds. Moreover, modern computational techniques have enabled researchers to predict and optimize reaction outcomes with greater precision, reducing the time and resources required for hit identification and lead optimization.

The pharmaceutical industry has also been actively exploring novel therapeutic strategies that leverage carbamate-based compounds. For example, carbamates have been investigated as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural features of Tert-butyl N-3-hydroxy -4-(3 - oxoprop - 1 - en - 1 - yl ) phen yl carb amate make it a potential candidate for developing such inhibitors. By modulating its electronic and steric properties through strategic functionalization, researchers aim to identify compounds that can selectively target pathological pathways without significant off-target effects.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique combination of functional groups allows for its incorporation into polymers and coatings that exhibit enhanced durability and biodegradability. In agrochemicals, carbamate derivatives are known for their efficacy as pesticides and herbicides due to their ability to disrupt enzymatic processes in pests. The versatility of Tert-butyl N - 3 - hydro xy - 4 - ( 3 - ox op rop - 1 - en - 1 - y l ) phen yl carb amate makes it a valuable starting material for developing next-generation agrochemicals with improved environmental profiles.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic strategies employed in industrial-scale production. Key steps include nucleophilic substitution reactions to introduce the carbamate group, followed by functionalization at the allyl position through cross-coupling reactions. Advanced catalytic systems have been developed to improve yields and selectivity while minimizing waste generation. These advancements align with global trends toward sustainable chemistry practices.

As research continues to uncover new biological activities and synthetic applications for carbamate-based compounds like Tert-butyl N - 3 - hydro xy - 4 - ( 3 - ox op rop - 1 - en - 1 - y l ) phen yl carb amate, its importance is expected to grow within both academic and industrial settings. Collaborative efforts between chemists specializing in organic synthesis and biologists studying drug mechanisms will be crucial in realizing its full potential.